Cas no 1594608-57-7 (2-{(3-chloro-2-fluorophenyl)methylamino}propane-1,3-diol)

• Product Name: 2-{(3-chloro-2-fluorophenyl)methylamino}propane-1,3-diol
• CAS No: 1594608-57-7
• MF: C₁₀H₁₃ClFNO₂
• MW: 233.667125463486
• CID: 5181037
• PubChem ID: 75525123
• Update Time: 2025-05-25

2-{(3-chloro-2-fluorophenyl)methylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[[(3-chloro-2-fluorophenyl)methyl]amino]-
• 2-{(3-chloro-2-fluorophenyl)methylamino}propane-1,3-diol

• Inchi： 1S/C10H13ClFNO2/c11-9-3-1-2-7(10(9)12)4-13-8(5-14)6-15/h1-3,8,13-15H,4-6H2
• InChI Key： NSUSYJVKFTWWNN-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=CC=CC(Cl)=C1F)CO

Additional information on 2-{(3-chloro-2-fluorophenyl)methylamino}propane-1,3-diol

Professional Introduction to Compound with CAS No. 1594608-57-7 and Product Name: 2-{(3-chloro-2-fluorophenyl)methylamino}propane-1,3-diol

The compound with the CAS number 1594608-57-7 and the product name 2-{(3-chloro-2-fluorophenyl)methylamino}propane-1,3-diol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure incorporates a 3-chloro-2-fluorophenyl moiety linked to a methylamino group, which is further connected to a propane-1,3-diol backbone. Such a configuration suggests a high degree of chemical versatility, making it an attractive candidate for further investigation.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of both chlorine and fluorine atoms in the 3-chloro-2-fluorophenyl group contributes to the compound's lipophilicity and electronic properties, which are critical factors in drug design. These features allow the molecule to interact effectively with enzymes and receptors, potentially leading to novel therapeutic agents.

The propane-1,3-diol moiety in the compound's structure provides additional functional groups that can be modified for specific pharmacological purposes. This polyol backbone is known for its ability to enhance solubility and bioavailability, making it a favorable component in drug formulations. The combination of these structural elements positions 2-{(3-chloro-2-fluorophenyl)methylamino}propane-1,3-diol as a promising scaffold for developing new medications targeting various diseases.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. For instance, fluorine substitution has been shown to improve the pharmacokinetic properties of several drugs, including antiviral and anticancer agents. The 3-chloro-2-fluorophenyl group in this compound is particularly noteworthy, as it has been implicated in enhancing binding interactions with biological targets. This observation aligns with emerging research indicating that fluorinated aromatic rings can modulate enzyme activity and receptor binding through steric and electronic effects.

The methylamino substituent attached to the propane-1,3-diol backbone introduces basicity to the molecule, which can be exploited for designing drugs that require interaction with acidic or basic biological sites. This feature is particularly relevant in the development of kinase inhibitors and other small-molecule therapeutics. Additionally, the polyol backbone may serve as a site for further derivatization, allowing chemists to fine-tune the compound's properties for specific applications.

Current research in drug discovery increasingly emphasizes the use of computationally derived molecular descriptors to predict biological activity. The structural features of 2-{(3-chloro-2-fluorophenyl)methylamino}propane-1,3-diol, including its fluorinated aromatic ring and polyol backbone, make it an excellent candidate for such studies. Computational models have demonstrated that similar compounds can exhibit potent activity against targets involved in inflammation and cancer progression. These findings suggest that further exploration of this chemical scaffold could yield novel therapeutic agents with significant clinical benefits.

The synthesis of this compound presents an intriguing challenge due to its complex structural motif. However, advances in synthetic methodologies have made it feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to introduce the desired functional groups efficiently. These synthetic strategies not only enhance yield but also allow for scalability, which is crucial for industrial applications.

In conclusion,2-{(3-chloro-2-fluorophenyl)methylamino}propane-1,3-diol (CAS No. 1594608-57-7) represents a compelling example of how structural complexity can be leveraged to develop innovative pharmaceuticals. Its unique combination of functional groups positions it as a valuable tool for medicinal chemists seeking to design next-generation therapeutics. As research continues to uncover new applications for fluorinated compounds and polyol-based scaffolds,this compound holds great promise for advancing our understanding of disease mechanisms and improving patient care.